Cas no 1922-49-2 ((3|a,16|a,17|a)-3-hydroxy-16,17-epoxypregn-5-en-20-one)

• Product Name: (3|a,16|a,17|a)-3-hydroxy-16,17-epoxypregn-5-en-20-one
• CAS No: 1922-49-2
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 907921
• PubChem ID: 227109
• Update Time: 2025-04-19

(3|a,16|a,17|a)-3-hydroxy-16,17-epoxypregn-5-en-20-one Chemical and Physical Properties

Names and Identifiers

• 16beta,17-Epoxy-3beta-hydroxy-17alpha-pregn-5-en-20-one
• a,16
• a,17
• AC1L5F9B
• AR-1A4974
• KST-1A2784
• NSC18310
• UNII-CAU97QO6T9
• CAU97QO6T9
• 16.BETA.,17-EPOXY-3.BETA.-HYDROXY-17.ALPHA.-PREGN-5-EN-20-ONE
• Q27275384
• NSC 18310
• DTXSID80172794
• NSC-18310
• 17.ALPHA.-PREGN-5-EN-20-ONE, 16.BETA.,17-EPOXY-3.BETA.-HYDROXY-
• NS00094796
• 1922-49-2
• PREGN-5-EN-20-ONE, 16,17-EPOXY-3-HYDROXY-, (3.BETA.,16.BETA.,17.ALPHA.)-
• (3|a,16|a,17|a)-3-hydroxy-16,17-epoxypregn-5-en-20-one

• Inchi： 1S/C21H30O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h4,14-18,23H,5-11H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： UQVIXFCYKBWZPJ-YRQPXTNQSA-N
• SMILES： O1[C@H]2C[C@H]3[C@@H]4CC=C5C[C@H](CC[C@]5(C)[C@H]4CC[C@]3(C)[C@@]12C(C)=O)O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.577
• PSA: 49.83000
• LogP: 3.64660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives